Cas no 1803704-80-4 (5-Cyano-4-(difluoromethyl)-2-nitropyridine)

• Product Name: 5-Cyano-4-(difluoromethyl)-2-nitropyridine
• CAS No: 1803704-80-4
• MF: C₇H₃F₂N₃O₂
• MW: 199.114427804947
• CID: 4848227
• Update Time: 2025-05-23

5-Cyano-4-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-4-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H3F2N3O2/c8-7(9)5-1-6(12(13)14)11-3-4(5)2-10/h1,3,7H
• InChI Key： ASGOWUPPDRIUEQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=C(C=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• XLogP3: 1.4
• Topological Polar Surface Area: 82.5

Additional information on 5-Cyano-4-(difluoromethyl)-2-nitropyridine

5-Cyano-4-(difluoromethyl)-2-nitropyridine: A Comprehensive Overview

The compound 5-Cyano-4-(difluoromethyl)-2-nitropyridine (CAS No 1803704-80-4) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with cyano, difluoromethyl, and nitro substituents. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest for researchers and industry professionals alike.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Cyano-4-(difluoromethyl)-2-nitropyridine. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach using microwave-assisted synthesis, which significantly reduced reaction time while maintaining product quality. This development underscores the importance of continuous innovation in synthetic techniques to meet the growing demand for this compound.

The structural uniqueness of 5-Cyano-4-(difluoromethyl)-2-nitropyridine lies in its ability to act as a versatile building block in organic synthesis. The cyano group serves as an electron-withdrawing substituent, enhancing the molecule's reactivity in various reactions. Similarly, the difluoromethyl group introduces steric and electronic effects that can be exploited in designing bioactive molecules. The nitro group further contributes to the compound's reactivity and selectivity in chemical transformations.

In terms of applications, 5-Cyano-4-(difluoromethyl)-2-nitropyridine has shown promise in the development of novel pharmaceutical agents. A recent study highlighted its potential as a lead compound for anti-cancer drug discovery. Researchers found that the compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, suggesting its potential as a targeted therapy agent. Additionally, its ability to modulate key cellular pathways makes it a valuable tool in drug design.

The agricultural sector has also benefited from the properties of 5-Cyano-4-(difluoromethyl)-2-nitropyridine. Studies have demonstrated its efficacy as a herbicide and fungicide, offering a sustainable solution for crop protection. Its ability to inhibit key enzymes involved in plant pathogenesis makes it a promising candidate for developing eco-friendly agrochemicals.

From an environmental perspective, understanding the fate and transport of 5-Cyano-4-(difluoromethyl)-2-nitropyridine is crucial for assessing its impact on ecosystems. Research indicates that the compound undergoes rapid degradation under sunlight exposure, reducing its persistence in the environment. This characteristic aligns with global efforts to develop environmentally benign chemicals.

In conclusion, 5-Cyano-4-(difluoromethyl)-2-nitropyridine (CAS No 1803704-80-4) stands out as a multifaceted compound with diverse applications across various industries. Its unique structure and reactivity continue to drive innovative research and development efforts. As advancements in synthetic methods and application studies progress, this compound is poised to play an increasingly important role in addressing challenges in medicine, agriculture, and materials science.